Cas no 2138289-79-7 (2-Propynoic acid, 3-(3-azetidinyl)-, ethyl ester)

• Product Name: 2-Propynoic acid, 3-(3-azetidinyl)-, ethyl ester
• CAS No: 2138289-79-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5301134
• Update Time: 2025-07-02

2-Propynoic acid, 3-(3-azetidinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(3-azetidinyl)-, ethyl ester

• Inchi： 1S/C8H11NO2/c1-2-11-8(10)4-3-7-5-9-6-7/h7,9H,2,5-6H2,1H3
• InChI Key： GNFOOIUUUVLLTI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C#CC1CNC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Propynoic acid, 3-(3-azetidinyl)-, ethyl ester

Introduction to 2-Propynoic acid, 3-(3-azetidinyl)-, ethyl ester (CAS No. 2138289-79-7)

2-Propynoic acid, 3-(3-azetidinyl)-, ethyl ester, with the chemical identifier CAS No. 2138289-79-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of β-keto esters and features a unique structural motif consisting of a propynoic acid moiety linked to an azetidinyl ring via an ethyl ester group. The presence of these functional groups imparts distinct reactivity and potential biological activity, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The ethyl ester functionality in the molecule enhances its solubility in both polar and nonpolar solvents, facilitating its use in various synthetic protocols. The 3-(3-azetidinyl) substituent introduces a cyclic amine moiety, which is known to be a common scaffold in biologically active molecules. Azetidine derivatives have been widely studied for their potential pharmacological properties, including antimicrobial, anti-inflammatory, and antiviral activities. The combination of these structural elements in 2-propynoic acid, 3-(3-azetidinyl)-, ethyl ester suggests a multifaceted utility in drug discovery and synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The azetidinyl ring is particularly intriguing due to its ability to adopt favorable conformations that can interact with biological targets such as enzymes and receptors. Studies have demonstrated that azetidine derivatives can modulate various biological pathways by serving as substrates or inhibitors of key metabolic enzymes. For instance, modifications at the 3-position of the azetidine ring have been shown to influence the binding affinity and selectivity of small-molecule drugs.

The propynoic acid moiety contributes to the compound's reactivity, allowing for further functionalization through cross-coupling reactions, oxidation, or reduction processes. This versatility makes 2-propynoic acid, 3-(3-azetidinyl)-, ethyl ester a valuable intermediate in synthetic chemistry. Researchers have leveraged this compound to construct more complex molecules with tailored biological activities. For example, derivatives of this compound have been explored as precursors for kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its potential application in the development of next-generation antibiotics. The azetidinyl scaffold is known to disrupt bacterial cell wall synthesis by inhibiting key enzymes involved in peptidoglycan polymerization. Additionally, the ethyl ester group can be hydrolyzed under physiological conditions to release a free carboxylic acid group, which may enhance the compound's bioavailability. Recent studies have highlighted the importance of such structural features in designing compounds that can overcome antibiotic resistance mechanisms.

The synthesis of 2-propynoic acid, 3-(3-azetidinyl)-, ethyl ester involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the progress made in medicinal chemistry over recent decades.

In conclusion, 2-propynoic acid, 3-(3-azetidinyl)-, ethyl ester (CAS No. 2138289-79-7) represents a fascinating example of how structural diversity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery and synthetic applications. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing global health challenges.